Cas no 67447-50-1 (Benzo[b]thiophen-3-amine, 2-phenyl-)

Benzo[b]thiophen-3-amine, 2-phenyl- structure
67447-50-1 structure
Product Name:Benzo[b]thiophen-3-amine, 2-phenyl-
CAS No:67447-50-1
MF:C14H11NS
MW:225.308841943741
CID:1715978
PubChem ID:12415655
Update Time:2025-04-21

Benzo[b]thiophen-3-amine, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-3-amine, 2-phenyl-
    • DB-342395
    • AJFLLEJKIVNRPC-UHFFFAOYSA-N
    • AKOS000281608
    • 3-amino-2-phenylbenzo[b]thiophene
    • 3-amino-2-phenyl--benzo(b)thiophene
    • 3-amino-2-phenyl benzo(b)thiophene
    • SCHEMBL6185109
    • 2-Phenyl-3-amino-benzo[b]thiophene
    • 67447-50-1
    • 3-amino-2-phenyl-benzo(b)thiophene
    • Inchi: 1S/C14H11NS/c15-13-11-8-4-5-9-12(11)16-14(13)10-6-2-1-3-7-10/h1-9H,15H2
    • InChI Key: AJFLLEJKIVNRPC-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C(=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 225.06133
  • Monoisotopic Mass: 225.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • PSA: 26.02
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